4-[(4-biphenylylmethylene)amino]-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(phenoxymethyl)-4-[(E)-(4-phenylphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C22H18N4OS/c28-22-25-24-21(16-27-20-9-5-2-6-10-20)26(22)23-15-17-11-13-19(14-12-17)18-7-3-1-4-8-18/h1-15H,16H2,(H,25,28)/b23-15+
• InChI Key: NJDHKWHMQVJAJH-HZHRSRAPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C=NN3C(=NNC3=S)COC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)/C=N/N3C(=NNC3=S)COC4=CC=CC=C4
• Molecular Formula: C22H18N4OS
• Molecular Weight: 386.5 g/mol

Description

The compound is part of a broader class of triazole derivatives, known for their varied applications in medicinal and organic chemistry. The core structure of this compound, 4H-1,2,4-triazole, is significant due to its utility in synthesizing various heterocyclic compounds with potential biological activities.

Synthesis Analysis

The basic nucleus of similar compounds has been synthesized by cyclization of potassium dithiocarbazinate with hydrazine hydrate in water as solvent under reflux conditions for 3-4 hours. The synthesized compounds are then subjected to condensation with benzaldehyde to form the final Schiff base products (Singh & Kandel, 2013).

Molecular Structure Analysis

The molecular structure of similar triazole derivatives has been determined using techniques such as X-ray diffraction. These structures are typically non-planar due to the dihedral angle between different rings in the molecules, contributing to their unique chemical properties (Ünver & Tanak, 2018).

Chemical Reactions and Properties

Triazole derivatives undergo various chemical reactions, including condensation with different aldehydes to form Schiff bases. These reactions are essential for modifying the chemical structure and hence the biological activity of the compounds. The compounds exhibit a broad spectrum of biological activities due to these modifications (Rajurkar et al., 2016).

Physical Properties Analysis

The physical properties of triazole derivatives like melting points, solubility, and crystalline structure are critical for their practical applications. These properties are typically assessed using chromatographic methods, melting point determination, and spectroscopic methods including IR and NMR (Aksyonova-Seliuk et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of triazole compounds are influenced by their structural configuration. These properties are crucial for understanding the compound's interactions and functionalities in different chemical and biological contexts. The reactivity can be further understood by studying the compound under different chemical reactions and conditions (Sancak et al., 2007).